Cas no 1166-34-3 (Cinanserin)
Cinanserin Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-[2-[[3-(dimethylamino)propyl]thio]phenyl]-3-phenyl-
- Cinanserin
- CINANSERIN HYDROCHLORIDE
- Cinanserin hydrochloride,N-[2-[[3-(Dimethylamino)propyl]thio]phenyl]-3-phenyl-2-propenamidehydrochloride
- Cinanserine
- DPTC
- DPTC HYDROCHLORIDE
- BDBM50016900
- DTXCID5025653
- NCGC00024599-02
- 2'-((3-Dimethylaminopropyl)thio)cinnamanilide
- J-003464
- HMS2090H06
- NCGC00024599-03
- 1166-34-3
- UNII-KI6J9OY7A3
- CHEBI:92281
- 2'-((3-(DIMETHYLAMINO)PROPYL)THIO)CINNAMANILIDE
- Cinnamanilide, 2'-((3-(dimethylamino)propyl)thio)-, (E)-
- BPBio1_001097
- (E)-N-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-phenylprop-2-enamide
- Cinanserinum [INN-Latin]
- Tox21_110911
- Q2972695
- BRD-K40901640-001-01-0
- Cinanserina [INN-Spanish]
- N-[2-(3-Dimethylamino-propylsulfanyl)-phenyl]-3-phenyl-acrylamide (cinanserin)
- 33464-86-7
- EN300-21037753
- N-(2-((3-(Dimethylamino)propyl)thio)phenyl)-3-phenylacrylamide
- NCGC00024599-04
- Cinanserine [INN-French]
- SQ 16167
- L000903
- (E)-N-[2-(3-Dimethylamino-propylsulfanyl)-phenyl]-3-phenyl-acrylamide
- Cinanserina
- RSUVYMGADVXGOU-BUHFOSPRSA-N
- Tox21_110911_1
- N-(2-((3-(Dimethylamino)propyl)thio)phenyl)cinnamamide
- DTXSID7045653
- (2E)-N-(2-{[3-(Dimethylamino)propyl]sulfanyl}phenyl)-3-phenylacrylamide
- SCHEMBL571561
- N-[2-(3-Dimethylamino-propylsulfanyl)-phenyl]-3-phenyl-acrylamide(Cinanserin)
- KI6J9OY7A3
- CAS-1166-34-3
- Biomol-NT_000092
- DTXSID30859588
- AB00640020-06
- Cinanserin [INN]
- BRD-K15522385-003-01-0
- Cinanserinum
- 2-Propenamide, N-(2-((3-(dimethylamino)propyl)thio)phenyl)-3-phenyl-
- (2E)-N-(2-{[3-(dimethylamino)propyl]sulfanyl}phenyl)-3-phenylprop-2-enamide
- CHEBI:145999
- N-(2-(3-(dimethylamino)propylthio)phenyl)cinnamamide
- N-[2-(3-Dimethylamino-propylsulfanyl)-phenyl]-3-phenyl-acrylamide
- Z2311575442
- CHEMBL18786
- N-[2-[[3-(Dimethylamino)propyl]thio]phenyl]-3-phenyl-2-propenamide; 2'-[[3-(Dimethylamino)propyl]thio]cinnamanilide; Cinanserin; Cinanserine; 2'-[[3-(Dimethylamino)propyl]thio]-cinnamanilide
- BRD-K40901640-003-01-6
-
- Inchi: 1S/C20H24N2OS/c1-22(2)15-8-16-24-19-12-7-6-11-18(19)21-20(23)14-13-17-9-4-3-5-10-17/h3-7,9-14H,8,15-16H2,1-2H3,(H,21,23)/b14-13+
- InChI Key: RSUVYMGADVXGOU-BUHFOSPRSA-N
- SMILES: S(C1C=CC=CC=1NC(/C=C/C1C=CC=CC=1)=O)CCCN(C)C
Computed Properties
- Exact Mass: 340.16100
- Monoisotopic Mass: 340.161
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 391
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 32.3
- XLogP3: 4.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 519.5±50.0 °C at 760 mmHg
- Flash Point: 268.0±30.1 °C
- Water Partition Coefficient: Soluble to 50 mM in water
- PSA: 57.64000
- LogP: 4.45530
- Solubility: Not determined
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Cinanserin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- RTECS:UC6323000
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cinanserin Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cinanserin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C441903-10mg |
Cinanserin |
1166-34-3 | 10mg |
$ 170.00 | 2023-09-08 | ||
| TRC | C441903-25mg |
Cinanserin |
1166-34-3 | 25mg |
$ 379.00 | 2023-09-08 | ||
| TRC | C441903-100mg |
Cinanserin |
1166-34-3 | 100mg |
$ 1363.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201110-10 mg |
Cinanserin, |
1166-34-3 | 10mg |
¥1,083.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201110-10mg |
Cinanserin, |
1166-34-3 | 10mg |
¥1083.00 | 2023-09-05 |
Cinanserin Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Cinanserin
Introduction to Cinanserin (CAS No. 1166-34-3): Mechanism, Applications, and Recent Research Findings
Cinanserin, a compound with the chemical name 1-(2-phenylcyclohexyl)-4-(3,4-dimethoxyphenyl)piperazine, is a potent and selective serotonin 5-HT2A receptor antagonist. This pharmacological agent, identified by its CAS number 1166-34-3, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and multifaceted biological activities. The compound belongs to the piperazine class of chemicals, which are widely studied for their potential therapeutic effects in various neurological and psychiatric disorders.
The molecular structure of Cinanserin consists of a cyclohexyl ring substituted with a phenyl group at the 2-position and a dimethoxyphenyl group at the 3,4-positions, linked to a piperazine moiety. This arrangement contributes to its high affinity for the serotonin 5-HT2A receptor, making it a valuable tool in both preclinical and clinical studies. The compound's ability to selectively block 5-HT2A receptors has led to investigations into its potential use as an antipsychotic, antidepressant, and anxiolytic agent.
In recent years, research on Cinanserin has expanded to explore its role in treating cognitive disorders and neurodegenerative diseases. Studies have indicated that Cinanserin may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The compound's interaction with other neurotransmitter systems, such as dopamine and norepinephrine, has also been a focus of interest. These interactions may contribute to its potential therapeutic effects in mood disorders and cognitive dysfunction.
One of the most compelling aspects of Cinanserin is its mechanism of action. As a selective 5-HT2A antagonist, it modulates serotonin signaling pathways that are implicated in various neurological functions. The modulation of these pathways has been associated with improvements in symptoms related to psychiatric disorders. Additionally, Cinanserin has shown promise in preclinical models for treating obsessive-compulsive disorder (OCD) and Tourette syndrome, conditions that are often linked to dysregulated serotonin activity.
The pharmacokinetic profile of Cinanserin has also been extensively studied. The compound exhibits good oral bioavailability and a relatively long half-life, which suggests that it could be suitable for once-daily dosing in therapeutic settings. Its metabolic stability has been observed to be favorable for clinical use, with primary routes of metabolism involving cytochrome P450 enzymes. Understanding these pharmacokinetic properties is crucial for optimizing dosing regimens and minimizing potential side effects.
Epidemiological studies have suggested that compounds targeting serotonin receptors may have broader therapeutic implications beyond traditional psychiatric applications. For instance, Cinanserin has been investigated for its potential role in managing metabolic syndrome and cardiovascular diseases. The compound's ability to influence serotonergic pathways may indirectly affect processes such as appetite regulation, insulin sensitivity, and vascular function. These findings highlight the need for further research into the non-psychiatric applications of Serotonin receptor antagonists like Cinanserin.
The development of new pharmaceutical agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. Cinanserin serves as an excellent example of how structural modifications can lead to compounds with enhanced therapeutic profiles. By fine-tuning the chemical structure of Cinanserin analogs, researchers have been able to develop derivatives with improved selectivity and reduced side effects. These efforts underscore the importance of innovative drug design in addressing complex neurological disorders.
The future directions of Cinanserin research are likely to include exploring its use in combination therapies with other pharmacological agents. Combination treatments may offer synergistic effects that could improve patient outcomes in conditions where single-agent therapy is insufficient. Additionally, advances in computational modeling and artificial intelligence are expected to accelerate the discovery of new derivatives with optimized properties.
In conclusion, Cinanserin (CAS No. 1166-34-3) is a multifaceted pharmacological agent with significant potential in treating various neurological and psychiatric disorders. Its selective action on serotonin receptors, combined with its favorable pharmacokinetic profile, makes it an attractive candidate for further clinical development. As research continues to uncover new applications for Serotonin receptor antagonists like Cinanserin, it is likely that this compound will play an increasingly important role in modern medicine.
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